Cas no 59807-51-1 (2-Butenoic acid, 4,4-diethoxy-, methyl ester, (E)-)

• Product Name: 2-Butenoic acid, 4,4-diethoxy-, methyl ester, (E)-
• CAS No: 59807-51-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 337240
• PubChem ID: 54107337
• Update Time: 2025-04-19

2-Butenoic acid, 4,4-diethoxy-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4-diethoxy-, methyl ester, (E)-
• methyl 4,4-diethoxybut-2-enoate
• DTXSID30709079
• 59807-51-1

• Inchi： 1S/C9H16O4/c1-4-12-9(13-5-2)7-6-8(10)11-3/h6-7,9H,4-5H2,1-3H3
• InChI Key： NERJVPUVPANKGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C=CC(=O)OC)OCC

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76